((2S,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate

• IUPAC Name: [(2S,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C20H19Cl2N3O5S/c1-14-2-5-17(6-3-14)31(26,27)29-10-16-9-28-20(30-16,11-25-13-23-12-24-25)18-7-4-15(21)8-19(18)22/h2-8,12-13,16H,9-11H2,1H3/t16-,20+/m0/s1
• InChI Key: USLNGHIZGCHFQQ-OXJNMPFZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2COC(O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2CO[C@@](O2)(CN3C=NC=N3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H19Cl2N3O5S
• DSSTOX Substance ID: DTXSID70629161
• Molecular Weight: 484.4 g/mol
• CAS RN: 113770-65-3

Description

((2S,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C20H19Cl2N3O5S and its molecular weight is 484.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality ((2S,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ((2S,4S)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Radiopharmaceutical Development : It's used in the synthesis of fluorine-18-labelled compounds for positron emission tomography (PET) imaging, particularly in studying aromatase in the brain (Erlandsson et al., 2008).

• Extraction of Acids and Metals : This compound has been studied for the extraction of hydrochloric and nitric acid, and for the selective separation of precious metals like gold(III), palladium(II), and platinum(IV) (Golubyatnikova et al., 2012); (Khisamutdinov et al., 2007).

• Antimicrobial Applications : It's involved in the synthesis of compounds with antimicrobial properties, particularly against fungi like Candida albicans, and bacteria like Staphylococcus aureus (Ramadan et al., 2019).

• Agricultural Chemicals : The compound is used in the synthesis of fungicidal agents and plant growth regulators. It has shown efficacy in controlling plant pathogens and promoting plant growth (Jian et al., 2005); (Fu Shi-kai, 2003).

• Synthesis of Brassinosteroid Biosynthesis Inhibitors : It's used in the asymmetric synthesis of brassinosteroid biosynthesis inhibitors, impacting plant growth and development (Oh et al., 2013).

• Antitumor Activities : Some derivatives of this compound have been synthesized and shown to possess promising antitumor activities (Ling et al., 2008).

• Inhibition of Lipase and α-Glucosidase : It has been used in the synthesis of compounds that inhibit lipase and α-glucosidase, enzymes relevant in the treatment of obesity and diabetes (Bekircan et al., 2015).

• Photodegradation Studies : Its photodegradation process has been studied, particularly in relation to the fungicide propioconazole, which is important for understanding its environmental impact (Dureja et al., 1987).

Citations

Synthesis, characterization, and biological activity of novel azole piperazine congeners

PR Sadalge, V Karnawadi, LD Roy… - Journal of Applied …, 2023 - japsonline.com

A novel series of piperazine analogs were synthesized comprising azole moieties with good yield. Structures of all four synthesized azole analogs were established by spectral …

Number of citations: 2 japsonline.com